![molecular formula C21H14N4O2 B4855042 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4855042.png)
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide
Overview
Description
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide, also known as FNP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through a number of methods and has been found to have a unique mechanism of action that makes it a promising candidate for further research.
Mechanism of Action
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to inhibit the activity of various enzymes, including tyrosine kinase, topoisomerase, and cyclooxygenase. It has also been found to induce apoptosis through the activation of caspases and the inhibition of anti-apoptotic proteins.
Biochemical and Physiological Effects:
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation. It has also been found to protect against oxidative stress and reduce neuronal damage.
Advantages and Limitations for Lab Experiments
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has several advantages as a research tool, including its ability to inhibit the activity of various enzymes and induce apoptosis. However, it also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide, including further studies on its mechanism of action, its potential applications in cancer research and neuroprotection, and the development of derivatives with improved potency and selectivity. Additionally, further studies are needed to fully understand the potential toxicity of 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide and its long-term effects.
Scientific Research Applications
7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and as an anti-inflammatory agent. In cancer research, 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection, 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to protect against oxidative stress and reduce neuronal damage. In anti-inflammatory research, 7-(2-furyl)-N-1-naphthylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to reduce inflammation in various animal models.
properties
IUPAC Name |
7-(furan-2-yl)-N-naphthalen-1-ylpyrazolo[1,5-a]pyrimidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N4O2/c26-21(24-17-8-3-6-14-5-1-2-7-15(14)17)16-13-23-25-18(10-11-22-20(16)25)19-9-4-12-27-19/h1-13H,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLQZOANYOFRHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C4N=CC=C(N4N=C3)C5=CC=CO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazolo[1,5-a]pyrimidine-3-carboxamide, 7-(2-furanyl)-N-1-naphthalenyl- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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